Cas no 890643-81-9 (1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one)

• Product Name: 1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one
• CAS No: 890643-81-9
• MF: C₁₇H₂₁BrN₂O₄
• MW: 397.263643980026
• CID: 6177667
• PubChem ID: 2946580
• Update Time: 2025-10-11

1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one
• 890643-81-9
• DTXSID101323103
• HMS2815E24
• CBKinase1_004218
• 1-[4-[3-(4-bromo-3,5-dimethylpyrazol-1-yl)-2-hydroxypropoxy]-3-methoxyphenyl]ethanone
• 1-{4-[3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy]-3-methoxyphenyl}ethanone
• Z274555112
• AKOS016316644
• SMR000477613
• F1757-0012
• MLS001180718
• AKOS002242685
• BRD-A83345404-001-01-6
• CBKinase1_016618
• SR-01000269053-1
• 1-(4-(3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy)-3-methoxyphenyl)ethanone
• CHEMBL1313652
• SR-01000269053

• Inchi： 1S/C17H21BrN2O4/c1-10-17(18)11(2)20(19-10)8-14(22)9-24-15-6-5-13(12(3)21)7-16(15)23-4/h5-7,14,22H,8-9H2,1-4H3
• InChI Key： PIAPEILCXSUDKS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC(COC1C=CC(C(C)=O)=CC=1OC)O

Computed Properties

• Exact Mass: 396.06847g/mol
• Monoisotopic Mass: 396.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one

Compound CAS No 890643-81-9: 1-{4-[3-(4-Bromo-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2-Hydroxypropoxy]-3-Methoxyphenyl}Ethane-1-One

The compound with CAS number 890643-81-9, named 1-{4-[3-(4-Bromo-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2-Hydroxypropoxy]-3-Methoxyphenyl}Ethane-1-One, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has been the subject of recent research, particularly in the areas of medicinal chemistry and material science.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted with bromine and methyl groups at positions 4, 3, and 5, respectively. This substitution pattern is significant as it influences the electronic properties and reactivity of the molecule. The presence of hydroxyl and methoxy groups further adds to the complexity and functionality of the compound.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, such as organic semiconductors and functional polymers. Its unique electronic properties make it a candidate for applications in optoelectronic devices, where materials with tailored electronic characteristics are highly sought after.

In addition to its material science applications, this compound has also been explored for its potential in medicinal chemistry. The pyrazole moiety is known for its bioactivity, and the substitution pattern in this compound may confer specific pharmacological properties. Researchers are investigating its role as a lead compound in drug discovery programs targeting various therapeutic areas.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and behavior of this compound in various ecosystems is crucial. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These findings will be instrumental in guiding its safe use and disposal.

In conclusion, CAS No 890643-81-9 represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings.